Cas no 2005282-18-6 ({1-(2,3-dichlorophenyl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(2,3-dichlorophenyl)methylazetidin-2-yl}methanamine
• CAS No: 2005282-18-6
• MF: C₁₁H₁₄Cl₂N₂
• MW: 245.148260593414
• CID: 6231896
• PubChem ID: 165532044
• Update Time: 2025-06-12

{1-(2,3-dichlorophenyl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2,3-dichlorophenyl)methylazetidin-2-yl}methanamine
• {1-[(2,3-dichlorophenyl)methyl]azetidin-2-yl}methanamine
• 2005282-18-6
• EN300-1282269

• Inchi： 1S/C11H14Cl2N2/c12-10-3-1-2-8(11(10)13)7-15-5-4-9(15)6-14/h1-3,9H,4-7,14H2
• InChI Key： NNAVXOFEPJJGBR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CN1CCC1CN)Cl

Computed Properties

• Exact Mass: 244.0534038g/mol
• Monoisotopic Mass: 244.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Additional information on {1-(2,3-dichlorophenyl)methylazetidin-2-yl}methanamine

Research Briefing on 2005282-18-6 and {1-(2,3-dichlorophenyl)methylazetidin-2-yl}methanamine in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecules such as 2005282-18-6 and {1-(2,3-dichlorophenyl)methylazetidin-2-yl}methanamine. These compounds have garnered attention due to their potential therapeutic applications and unique chemical properties. This briefing synthesizes the latest findings, focusing on their molecular mechanisms, pharmacological profiles, and emerging applications in drug discovery.

The compound 2005282-18-6, a structurally distinct small molecule, has been investigated for its role in modulating specific biological pathways. Recent studies suggest its involvement in targeting protein-protein interactions (PPIs), which are critical in diseases such as cancer and neurodegenerative disorders. Preliminary in vitro data indicate that 2005282-18-6 exhibits high binding affinity to certain oncogenic proteins, making it a promising candidate for further development in oncology therapeutics.

Similarly, {1-(2,3-dichlorophenyl)methylazetidin-2-yl}methanamine has been explored for its potential as a central nervous system (CNS) agent. Structural analyses reveal that this compound features a unique azetidine scaffold, which enhances its blood-brain barrier (BBB) permeability. Recent preclinical studies demonstrate its efficacy in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings suggest its applicability in treating psychiatric disorders such as depression and schizophrenia.

Methodologically, the research on these compounds has employed a combination of computational modeling, high-throughput screening, and in vivo assays. For instance, molecular docking studies of 2005282-18-6 have elucidated its binding modes with target proteins, while pharmacokinetic studies of {1-(2,3-dichlorophenyl)methylazetidin-2-yl}methanamine have provided insights into its metabolic stability and bioavailability. These approaches have been instrumental in optimizing the compounds' therapeutic potential.

Despite these promising results, challenges remain. The specificity of 2005282-18-6 for its intended targets requires further validation to minimize off-target effects. Additionally, the long-term safety profile of {1-(2,3-dichlorophenyl)methylazetidin-2-yl}methanamine in humans remains to be established. Future research directions include the development of derivatives with improved selectivity and the initiation of clinical trials to assess efficacy in human populations.

In conclusion, 2005282-18-6 and {1-(2,3-dichlorophenyl)methylazetidin-2-yl}methanamine represent exciting avenues in chemical biology and pharmaceutical research. Their unique structural features and biological activities position them as valuable tools for understanding disease mechanisms and developing novel therapeutics. Continued interdisciplinary collaboration will be essential to translate these findings into clinical applications.